Acetamide, N-benzyl-2-fluoro-N-2-naphthyl-

• CAS RN: 10016-16-7
• Molecular Formula: C19H16FNO
• Molecular Weight: 293.3 g/mol
• IUPAC Name: N-benzyl-2-fluoro-N-naphthalen-2-ylacetamide
• InChI: InChI=1S/C19H16FNO/c20-13-19(22)21(14-15-6-2-1-3-7-15)18-11-10-16-8-4-5-9-17(16)12-18/h1-12H,13-14H2
• InChI Key: IWCVCQNGWAGMLG-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)CN(C2=CC3=CC=CC=C3C=C2)C(=O)CF
• synonyms: N-Benzyl-2-fluoro-N-(2-naphtyl)acetamide

Description

Acetamide, N-benzyl-2-fluoro-N-2-naphthyl- is a chemical compound that has gained attention due to its potential applications in scientific research. This compound is a derivative of acetamide and benzylfluoronaphthalene, and it has been synthesized using various methods. In

Mechanism Of Action

The mechanism of action of Acetamide, N-benzyl-2-fluoro-N-2-naphthyl- is not fully understood. However, it has been suggested that this compound may inhibit the growth of cancer cells by inducing apoptosis, a process of programmed cell death. Additionally, this compound may act as a fluorescent probe by binding to specific targets in biological systems.

Biochemical And Physiological Effects

Acetamide, N-benzyl-2-fluoro-N-2-naphthyl- has been shown to have biochemical and physiological effects in vitro. This compound has been shown to inhibit the growth of cancer cells, and it has been shown to induce apoptosis in these cells. Additionally, this compound has been shown to bind to specific targets in biological systems, making it a potential fluorescent probe.

Advantages And Limitations For Lab Experiments

Acetamide, N-benzyl-2-fluoro-N-2-naphthyl- has several advantages for lab experiments. This compound is relatively easy to synthesize, and it has been shown to have potential applications in various fields. Additionally, this compound has been shown to be stable under certain conditions, making it a potential candidate for long-term experiments. However, this compound also has some limitations. For example, the mechanism of action of this compound is not fully understood, making it difficult to interpret experimental results.

Future Directions

For the study of this compound include further investigation of its mechanism of action, exploration of its potential use as a fluorescent probe, and exploration of its potential applications in other fields.

Synthesis Methods

Acetamide, N-benzyl-2-fluoro-N-2-naphthyl- can be synthesized using different methods. One method involves the reaction of acetamide with benzylfluoronaphthalene in the presence of a base such as potassium carbonate. Another method involves the reaction of benzylfluoronaphthalene with N-fluoroacetamide in the presence of a base such as sodium hydride. Both methods result in the formation of Acetamide, N-benzyl-2-fluoro-N-2-naphthyl-.

Scientific Research Applications

Acetamide, N-benzyl-2-fluoro-N-2-naphthyl- has been used in scientific research due to its potential applications in various fields. This compound has been studied for its anti-cancer properties, and it has been shown to inhibit the growth of cancer cells in vitro. Additionally, this compound has been studied for its potential use as a fluorescent probe for imaging biological systems.